![molecular formula C17H30ClN3O2 B6269918 N-[(1-aminocycloheptyl)methyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride CAS No. 2460756-12-9](/img/new.no-structure.jpg)
N-[(1-aminocycloheptyl)methyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride
Overview
Description
This compound is a complex organic molecule that contains several functional groups. It has a cycloheptyl group (a seven-membered carbon ring), an oxazole ring (a five-membered ring containing nitrogen and oxygen), and an amide group (a carbonyl group attached to a nitrogen). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthesis would depend on the starting materials chosen and the specific conditions used. Without more specific information, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a cyclic structure. The exact shape of the molecule would depend on the specific arrangement of these groups in three-dimensional space .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The amide group could participate in hydrolysis or condensation reactions, while the oxazole ring could potentially undergo reactions at the nitrogen or oxygen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. For example, its solubility would depend on the polarity of the molecule, its melting and boiling points would depend on the strength of the intermolecular forces, and its reactivity would depend on the presence and arrangement of functional groups .Mechanism of Action
Without more specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The compound’s activity would likely depend on how it interacts with biological molecules, which in turn would depend on its specific molecular structure .
Safety and Hazards
Future Directions
Properties
CAS No. |
2460756-12-9 |
|---|---|
Molecular Formula |
C17H30ClN3O2 |
Molecular Weight |
343.9 |
Purity |
75 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
